Cas no 125208-06-2 (Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate)

Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate is a versatile heterocyclic compound featuring a pyrrolopyrazine core with bromo and ester functional groups. Its structural framework makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules and pharmaceutical agents. The bromo substituent enhances reactivity for further functionalization via cross-coupling reactions, while the ethyl ester group offers flexibility for hydrolysis or derivatization. This compound is particularly useful in the development of kinase inhibitors and other therapeutic candidates due to its fused heteroaromatic system. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate structure
125208-06-2 structure
Product Name:Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
CAS No:125208-06-2
MF:C10H10BrN3O2
MW:284.10930109024
CID:103602
Update Time:2025-05-28

Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
    • 2-BROMO-6-METHYL-5H-PYRROLO[2,3-B]PYRAZINE-7-CARBOXYLIC ACID ETHYL ESTER
    • 5H-Pyrrolo[2,3-b]pyrazine-7-carboxylicacid, 2-bromo-6-methyl-, ethyl ester
    • bromo-2 methyl-6 5H-pyrrolo<2,3-b>pyrazinecarboxylate-7 d'ethyle
    • Inchi： 1S/C10H10BrN3O2/c1-3-16-10(15)7-5(2)13-9-8(7)14-6(11)4-12-9/h4H,3H2,1-2H3,(H,12,13)
    • InChI Key： ZYRHBUINOLXYSO-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C2C(C(C(=O)OCC)=C(C)N2)=N1

Computed Properties

  • Exact Mass: 282.99600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 67.87000
  • LogP: 2.20550

Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E848803-250mg
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
 125208-06-2 98%
250mg
 1,637.10 2021-05-17
Chemenu
CM168742-100mg
ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
 125208-06-2 95%+
100mg
 $70 2021-08-05
Chemenu
CM168742-250mg
ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
 125208-06-2 95%+
250mg
 $123 2021-08-05
Chemenu
CM168742-1g
ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
 125208-06-2 95%+
1g
 $263 2021-08-05
Chemenu
CM168742-5g
ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
 125208-06-2 95%+
5g
 $923 2021-08-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E190304-50mg
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
 125208-06-2 98%
50mg
 ¥134.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E190304-250mg
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
 125208-06-2 98%
250mg
 ¥357.90 2023-09-03
Alichem
A099001320-250mg
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
 125208-06-2 98%
250mg
 $202.00 2023-09-03
Alichem
A099001320-1g
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
 125208-06-2 98%
1g
 $545.00 2023-09-03
Alichem
A099001320-5g
Ethyl 2-bromo-6-methyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
 125208-06-2 98%
5g
 $1500.00 2023-09-03

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